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Compound of Interest

Compound Name: Methyl Heptafluoroisobutyrate

Cat. No.: B179444

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available health and safety data
for Methyl Heptafluoroisobutyrate (CAS RN: 680-05-7). The information is compiled to meet
the needs of professionals in research and drug development, with a focus on data
presentation, experimental protocols, and logical workflows for safety assessment.

Section 1: Summary of Health and Safety Data

Methyl Heptafluoroisobutyrate is a fluorinated ester with applications as a solvent and in
chemical synthesis.[1] While specific toxicological data is largely unavailable, the existing
information from material safety data sheets (MSDS) indicates that it is a highly flammable
liquid and vapor that causes skin and serious eye irritation.[2]

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Methyl Heptafluoroisobutyrate are
summarized below.
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Property Value Reference
CAS Number 680-05-7 [1112]
Molecular Formula C5H3F702 [1][2]
Molecular Weight 228.07 g/mol [11[2]
Appearance Colorl.ess' to almost colorless (2]
clear liquid

Boiling Point 77 °C [1][2]
Density 1.49 g/cm3 [1]

Flash Point 9°C [3]

Purity >98.0% (GC) [1][2]

Toxicological Data

Comprehensive toxicological studies on Methyl Heptafluoroisobutyrate are not readily

available in the public domain. The following table reflects the current status of the data.[2]
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Toxicological Endpoint Data

Acute Oral Toxicity (LD50) No data available

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity (LC50) No data available

Skin Corrosion/Irritation Causes skin irritation (Category 2)

Serious Eye Damage/Irritation Causes serious eye irritation (Category 2A)
Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)  No data available

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available

Fire and Explosion Hazard Data

Methyl Heptafluoroisobutyrate is classified as a highly flammable liquid.[2][3]
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Hazard Data Reference

. Highly flammable liquid and
Flammability 2]
vapor (Category 2)

Flash Point 9°C [3]

) o ] Dry chemical, foam, water
Suitable Extinguishing Media o [2]
spray, carbon dioxide

Hazardous Combustion Carbon oxides, Halogenated 2]
Products compounds, Hydrogen fluoride
Explosive Limits No data available [2]

Exposure Controls and Personal Protection

Given the hazardous properties of Methyl Heptafluoroisobutyrate, appropriate engineering
controls and personal protective equipment (PPE) are essential.

Control Parameter Recommendation

Use in a well-ventilated area, preferably in a
closed system with local exhaust ventilation.
Engineering Controls Explosion-proof equipment is required. Safety

shower and eye bath should be readily

available.
Respiratory Protection Vapor respirator.
Hand Protection Protective gloves.
Eye Protection Safety glasses or a face shield.
Skin and Body Protection Protective clothing.

Section 2: Experimental Protocols for Health and
Safety Assessment
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In the absence of specific toxicological studies for Methyl Heptafluoroisobutyrate, this section

details the standard experimental protocols, as established by the Organisation for Economic

Co-operation and Development (OECD), that would be employed to determine the key health

and safety endpoints. These guidelines are the international standard for chemical safety

testing.[3]

Acute Toxicity Studies

Acute Oral Toxicity (OECD 420, 423, 425): These guidelines describe methods to assess the
adverse effects occurring shortly after oral administration of a single dose of a substance.[2]
[4] The Fixed Dose Procedure (OECD 420) involves dosing animals with fixed doses and
observing for signs of toxicity.[5][6] The Acute Toxic Class Method (OECD 423) classifies the
substance into a toxicity class based on LD50 cutoff values.[2] The Up-and-Down Procedure
(OECD 425) is a sequential dosing method to estimate the LD50 with a confidence interval.

[2]

Acute Dermal Toxicity (OECD 402): This method provides information on health hazards
from short-term dermal exposure.[7][8] The test substance is applied to the skin of animals,
and signs of toxicity and mortality are observed to calculate the LD50 value.[8]

Acute Inhalation Toxicity (OECD 403): This guideline is used to evaluate health hazards from
short-term exposure to an airborne substance.[9][10] It can be used to estimate the median
lethal concentration (LC50).[11]

Irritation and Corrosion Studies

Acute Dermal Irritation/Corrosion (OECD 404): This test assesses localized toxic effects from
topical skin exposure.[12][13] The substance is applied to the skin of an animal, and the
degree of irritation or corrosion is scored at specified intervals.[12]

In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method (OECD 439): This is an
in vitro method that uses a reconstructed human epidermis model to identify chemicals
capable of inducing moderate skin irritation.[1][14] It measures cell viability after topical
application of the test substance.[1]

Acute Eye Irritation/Corrosion (OECD 405): This guideline is for evaluating the potential of a
substance to cause acute eye irritation or corrosion.[15][16] The test substance is applied to
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one eye of an animal, with the other eye serving as a control, and lesions are scored over
time.[15]

e In Vitro Skin Corrosion: Reconstructed Human Epidermis Test Method (OECD 431): This in
vitro test identifies corrosive substances by measuring cell viability in a reconstructed human
epidermis model after chemical exposure.[17][18]

Section 3: Visualizing Safety Assessment and

Workflows
Chemical Safety Assessment Workflow

The following diagram illustrates a general workflow for assessing the health and safety of a
chemical substance, incorporating the OECD guidelines mentioned above.
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A generalized workflow for chemical health and safety assessment.
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This guide serves as a foundational document for understanding the health and safety profile of
Methyl Heptafluoroisobutyrate. Researchers and drug development professionals are
encouraged to consult the primary source documentation and adhere to all institutional and
regulatory safety protocols when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl Heptafluoroisobutyrate: A Technical Health and
Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179444#health-and-safety-data-for-methyl-
heptafluoroisobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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